Cas no 105931-59-7 (N-Formyl-Met-Leu-p-Iodo-Phe)

• Product Name: N-Formyl-Met-Leu-p-Iodo-Phe
• CAS No: 105931-59-7
• MF: C₂₁H₃₀IN₃O₅S
• MW: 563.449476718903
• CID: 126915
• PubChem ID: 336416
• Update Time: 2025-08-03

N-Formyl-Met-Leu-p-Iodo-Phe Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-formyl-L-methionyl-L-leucyl-4-iodo-
• 2-[[2-[(2-formamido-4-methylsulfanylbutanoyl)amino]-4-methylpentanoyl]amino]-3-(4-iodophenyl)propanoic acid
• For-Met-Leu-Phe(4-I)-OH
• FOR-MET-LEU-P-IODO-PHE-OH
• N-FORMYL-MET-LEU-P-IODO-PHE
• 3-(4-iodophenyl)-2-{2-[2-formamido-4-(methylsulfanyl)butanamido]-4-methylpentanamido}propanoic acid
• For-Met-Leu-4-iodo-Phe-OH
• For-M-L-p-iodo-Phe-OH
• N-formyl-met-leu-P-iodo-phe approx. 90%
• NSC350594
• DTXSID50319790
• 105931-59-7
• NSC-350594
• N-Formyl-Met-Leu-p-Iodo-Phe

• Inchi： 1S/C21H30IN3O5S/c1-13(2)10-17(24-19(27)16(23-12-26)8-9-31-3)20(28)25-18(21(29)30)11-14-4-6-15(22)7-5-14/h4-7,12-13,16-18H,8-11H2,1-3H3,(H,23,26)(H,24,27)(H,25,28)(H,29,30)
• InChI Key： RDQXFDPVOCUTTL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(C(=O)O)NC(C(CC(C)C)NC(C(CCSC)NC=O)=O)=O

Computed Properties

• Exact Mass: 563.09500
• Monoisotopic Mass: 563.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 150A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 815.6±65.0 °C at 760 mmHg
• Flash Point: 447.0±34.3 °C
• PSA: 149.90000
• LogP: 3.61030
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

N-Formyl-Met-Leu-p-Iodo-Phe Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on N-Formyl-Met-Leu-p-Iodo-Phe

Comprehensive Overview of N-Formyl-Met-Leu-p-Iodo-Phe (CAS No. 105931-59-7): Structure, Applications, and Research Insights

N-Formyl-Met-Leu-p-Iodo-Phe (CAS No. 105931-59-7) is a synthetic peptide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique iodinated phenylalanine moiety, serves as a critical tool in studying G-protein-coupled receptors (GPCRs) and inflammatory responses. Its structural complexity, featuring N-formyl methionine and leucine residues, makes it a valuable probe for understanding cell signaling pathways and immune system modulation.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. Researchers frequently search for compounds like N-Formyl-Met-Leu-p-Iodo-Phe due to its role in mimicking bacterial peptide motifs, which are pivotal in innate immunity studies. The iodo-substitution at the phenylalanine residue enhances its utility in radiolabeling experiments, a technique widely used in molecular imaging and drug discovery.

The compound’s mechanism of action revolves around its interaction with formyl peptide receptors (FPRs), a subclass of GPCRs implicated in chemotaxis and neutrophil activation. This aligns with current trends in immunotherapy and anti-inflammatory drug development, where modulating FPRs is a promising strategy. Notably, N-Formyl-Met-Leu-p-Iodo-Phe has been employed in studies exploring neurodegenerative diseases, such as Alzheimer’s, due to its ability to influence microglial activity.

From a synthetic perspective, the incorporation of p-iodo-phenylalanine introduces steric and electronic effects that alter the peptide’s binding affinity and metabolic stability. This modification is particularly relevant in the context of peptide engineering, where researchers aim to optimize bioavailability and receptor selectivity. The compound’s CAS No. 105931-59-7 is frequently cited in patents and publications related to peptide mimetics and bioconjugation techniques.

In the era of AI-driven drug design, compounds like N-Formyl-Met-Leu-p-Iodo-Phe are increasingly analyzed using computational modeling to predict their interaction networks. This approach accelerates the identification of novel therapeutic targets, a topic dominating scientific forums and PubMed queries. Additionally, its applications in cancer research—specifically in tumor microenvironment studies—have sparked interest among oncologists and immunologists alike.

Quality control and analytical characterization of N-Formyl-Met-Leu-p-Iodo-Phe rely on techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for preclinical studies. The compound’s stability under various pH conditions and solvent systems is also a key consideration for formulation scientists.

As the scientific community pivots toward personalized medicine, the versatility of N-Formyl-Met-Leu-p-Iodo-Phe positions it as a cornerstone in translational research. Its dual role as a biological probe and a potential therapeutic agent underscores its relevance in addressing contemporary challenges in biomedicine. Future directions may explore its synergy with nanocarrier systems to enhance drug delivery efficiency—a hot topic in nanotechnology circles.